Cas no 1245808-38-1 (1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole)

• Product Name: 1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole
• CAS No: 1245808-38-1
• MF: C₆H₇F₂N₃O₂
• MW: 191.135487794876
• MDL: MFCD15976243
• CID: 3160137
• PubChem ID: 50896503
• Update Time: 2025-04-21

1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Difluoro-ethyl)-3-methyl-4-nitro-1H-pyrazole
• 1-(2,2-difluoroethyl)-3-methyl-4-nitro-1H-pyrazole
• SCHEMBL21961399
• DTXSID201217727
• 1245808-38-1
• GJZJOWIMJNCWCG-UHFFFAOYSA-N
• AKOS005168987
• AKOS015922433
• EN300-232265
• 1H-Pyrazole, 1-(2,2-difluoroethyl)-3-methyl-4-nitro-
• 1-(2,2-difluoroethyl)-3-methyl-4-nitro-pyrazole
• STL414669
• 1-(2,2-difluoroethyl)-3-methyl-4-nitropyrazole

• MDL： MFCD15976243
• Inchi： 1S/C6H7F2N3O2/c1-4-5(11(12)13)2-10(9-4)3-6(7)8/h2,6H,3H2,1H3
• InChI Key： GJZJOWIMJNCWCG-UHFFFAOYSA-N
• SMILES： FC(CN1C=C(C(C)=N1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 191.05063280Da
• Monoisotopic Mass: 191.05063280Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų